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Compound of Interest

Compound Name: O-Butyl-l-homoserine

Cat. No.: B097113 Get Quote

Preface: Information regarding the specific compound O-Butyl-l-homoserine is not readily

available in scientific literature and chemical databases. This guide will instead provide a

comprehensive overview of the closely related and extensively studied compound, N-Butyryl-L-

homoserine lactone (also known as C4-HSL). This molecule is a key player in bacterial

communication and represents a subject of significant interest to researchers in microbiology,

drug development, and biochemistry.

This technical guide is designed for researchers, scientists, and drug development

professionals, providing detailed information on the chemical properties, experimental

protocols, and biological role of N-Butyryl-L-homoserine lactone.

Chemical and Physical Properties
N-Butyryl-L-homoserine lactone is a small, diffusible signaling molecule involved in quorum

sensing, a process of cell-to-cell communication in bacteria that orchestrates gene expression

based on population density.[1][2][3]
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Property Value Reference

CAS Number 67605-85-0 [2][4]

Molecular Formula C8H13NO3 [2][4]

Molecular Weight 171.2 g/mol [2]

IUPAC Name
N-[(3S)-2-oxooxolan-3-

yl]butanamide
[4]

Synonyms
C4-HSL, N-Butanoyl-L-

homoserine lactone
[1]

Appearance Crystalline solid

Solubility
DMF: 30 mg/ml, DMSO: 30

mg/ml, PBS (pH 7.2): 10 mg/ml
[2]

A deuterated version, N-butyryl-L-Homoserine lactone-d5, is also available for use as an

internal standard in quantification studies by GC- or LC-MS.[5]

Biological Role and Signaling Pathway
N-Butyryl-L-homoserine lactone is a key signaling molecule in the quorum-sensing system of

various Gram-negative bacteria, most notably Pseudomonas aeruginosa.[2] Quorum sensing

allows bacteria to coordinate the expression of specific genes, including those for virulence

factors and biofilm formation, in response to cell population density.[6][7]

In P. aeruginosa, there are two primary quorum-sensing systems, the las and the rhl systems.

[7] N-Butyryl-L-homoserine lactone is the signaling molecule for the rhl system.[7] The

synthesis of C4-HSL is carried out by the enzyme RhlI.[7][8][9] As the bacterial population

grows, the concentration of C4-HSL increases. Once a threshold concentration is reached, C4-

HSL binds to and activates the transcriptional regulator RhlR.[6][7] This complex then binds to

specific DNA sequences, known as lux boxes, to regulate the transcription of target genes.[7]

This regulation controls the expression of virulence factors and is crucial for biofilm formation.

[6][7]

Quorum sensing signaling pathway involving N-Butyryl-L-homoserine lactone.
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Experimental Protocols
Synthesis of N-Butyryl-L-homoserine lactone
The enzymatic synthesis of N-Butyryl-L-homoserine lactone can be performed using the

purified RhlI protein.[8][9]

Materials:

Purified RhlI protein

Butyryl-acyl carrier protein (Butyryl-ACP)

S-adenosylmethionine (SAM)

Reaction buffer (e.g., Tris-HCl buffer, pH 7.8-8.0)

Protocol:

Combine Butyryl-ACP and SAM in the reaction buffer.

Initiate the reaction by adding the purified RhlI enzyme.

Incubate the reaction mixture at a controlled temperature (activity is observed up to ~60°C,

with optimal activity around 50°C).[9]

The reaction progress can be monitored by techniques such as HPLC or mass spectrometry

to detect the formation of C4-HSL.

The product can be purified using standard chromatographic techniques.

It has been noted that RhlI shows the highest activity with butyryl-ACP and SAM as substrates.

[9]

Spectroscopic Analysis
Vibrational spectroscopy, such as Fourier-transform infrared (FTIR) spectroscopy, can be used

to characterize N-Butyryl-L-homoserine lactone.[10]
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Protocol for FTIR Analysis:

A sample of C4-HSL can be prepared as a solid in a KBr tablet or dissolved in a suitable

solvent like CCl4.[11]

Record the IR absorption spectrum at room temperature using an FTIR spectrophotometer.

The resulting spectral bands can be assigned with the support of quantum chemical

calculations to identify key vibrational features of the molecule.[10][11]

Applications in Research and Drug Development
N-Butyryl-L-homoserine lactone is a valuable tool for studying bacterial communication and

pathogenesis. Understanding its role in quorum sensing has implications for the development

of anti-virulence therapies that disrupt this signaling pathway.[8] Additionally, it has been

explored as a cleavable linker in the synthesis of antibody-drug conjugates (ADCs).[1][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. caymanchem.com [caymanchem.com]

3. thomassci.com [thomassci.com]

4. N-Butyryl-L-homoserine lactone | C8H13NO3 | CID 10130163 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. caymanchem.com [caymanchem.com]

6. Buy N-butyryl-L-Homoserine lactone-d5 (EVT-10899474) [evitachem.com]

7. biointerfaceresearch.com [biointerfaceresearch.com]

8. researchgate.net [researchgate.net]

9. Acyl homoserine-lactone quorum-sensing signal generation - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://daneshyari.com/article/preview/1250342.pdf
https://forskning.ruc.dk/en/publications/vibrational-spectra-of-emnem-butyryl-homoserine-lactone/
https://daneshyari.com/article/preview/1250342.pdf
https://www.researchgate.net/publication/13098487_Acyl_Homoserine-Lactone_Quorum-Sensing_Signal_Generation
https://www.selleckchem.com/products/n-butanoyl-l-homoserine-lactone.html
https://www.glpbio.com/n-butyryl-l-homoserine-lactone.html
https://www.benchchem.com/product/b097113?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/n-butanoyl-l-homoserine-lactone.html
https://www.caymanchem.com/product/10007898/n-butyryl-l-homoserine-lactone
https://www.thomassci.com/p/n-butyryl-l-homoserine-lactone
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butyryl-L-homoserine-lactone
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butyryl-L-homoserine-lactone
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://www.evitachem.com/product/evt-10899474
https://biointerfaceresearch.com/wp-content/uploads/2022/03/BRIAC132.147.pdf
https://www.researchgate.net/publication/13098487_Acyl_Homoserine-Lactone_Quorum-Sensing_Signal_Generation
https://pmc.ncbi.nlm.nih.gov/articles/PMC16337/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. forskning.ruc.dk [forskning.ruc.dk]

11. daneshyari.com [daneshyari.com]

12. glpbio.com [glpbio.com]

To cite this document: BenchChem. [An In-depth Technical Guide to N-Butyryl-L-homoserine
lactone (C4-HSL)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097113#o-butyl-l-homoserine-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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